![molecular formula C16H14N2O3 B3839622 3-[(2-methyl-4-nitrophenyl)amino]-1-phenyl-2-propen-1-one](/img/structure/B3839622.png)
3-[(2-methyl-4-nitrophenyl)amino]-1-phenyl-2-propen-1-one
Overview
Description
3-[(2-methyl-4-nitrophenyl)amino]-1-phenyl-2-propen-1-one, also known as MNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a yellow crystalline powder that is soluble in organic solvents such as ethanol and methanol.
Mechanism of Action
The mechanism of action of 3-[(2-methyl-4-nitrophenyl)amino]-1-phenyl-2-propen-1-one is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for the pain and fever associated with inflammation. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of COX enzymes in a dose-dependent manner. It has also been shown to reduce the production of nitric oxide and tumor necrosis factor-alpha, which are involved in the inflammatory response. In vivo studies have shown that this compound has analgesic and antipyretic effects in animal models.
Advantages and Limitations for Lab Experiments
3-[(2-methyl-4-nitrophenyl)amino]-1-phenyl-2-propen-1-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, this compound has some limitations as well. It is toxic and should be handled with care. It is also relatively expensive compared to other compounds with similar properties.
Future Directions
There are several future directions for research on 3-[(2-methyl-4-nitrophenyl)amino]-1-phenyl-2-propen-1-one. One direction is to study its potential use as an anticancer agent. Another direction is to study its mechanism of action in more detail. It would also be interesting to study the effect of this compound on other inflammatory mediators such as interleukins and chemokines. Finally, it would be interesting to study the potential use of this compound in combination with other drugs for the treatment of inflammation and cancer.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields such as medicine, agriculture, and material science. It has anti-inflammatory, analgesic, and antipyretic properties and has been studied for its potential use as an anticancer agent. This compound is relatively easy to synthesize and purify, but it is toxic and relatively expensive. There are several future directions for research on this compound, including studying its mechanism of action in more detail and its potential use in combination with other drugs.
Scientific Research Applications
3-[(2-methyl-4-nitrophenyl)amino]-1-phenyl-2-propen-1-one has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use as an anticancer agent. In agriculture, this compound has been used as a fungicide and insecticide. In material science, this compound has been used as a precursor for the synthesis of various organic compounds.
properties
IUPAC Name |
(E)-3-(2-methyl-4-nitroanilino)-1-phenylprop-2-en-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3/c1-12-11-14(18(20)21)7-8-15(12)17-10-9-16(19)13-5-3-2-4-6-13/h2-11,17H,1H3/b10-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HORBVYWNXBYDSU-MDZDMXLPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC=CC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])N/C=C/C(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.